Cas no 103053-30-1 (1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-)

103053-30-1 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-
CAS No:103053-30-1
Molecular Formula:C13H13N3O3
Molecular Weight:259.26062
CID:167448
PubChem ID:163719
1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)- Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-
- 5-carbamoyl-1-(3,4-dimethylphenyl)pyrazole-4-carboxylic acid
- 5-(Aminocarbonyl)-1-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid
- 5-carbamoyl-1-(3,4-dimethylphenyl)-1h-pyrazole-4-carboxylic acid
- AC1L4TH1
- AC1Q5UUS
- ACMC-20c8uk
- CTK0H7882
- SCHEMBL10340582
- DTXSID3073765
- YCYQTXBVPJFNLI-UHFFFAOYSA-N
- 1H-Pyrazole-4-carboxylic acid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-
- 4-Carboxy-1-(3,4-dimethylphenyl)-5-pyrazolecarboxamide
- 103053-30-1
-
- InChIKey: YCYQTXBVPJFNLI-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H13N3O3/c1-7-3-4-9(5-8(7)2)16-11(12(14)17)10(6-15-16)13(18)19/h3-6H,1-2H3,(H2,14,17)(H,18,19)
- SMILES: NC(C1N(C2C=CC(C)=C(C)C=2)N=CC=1C(O)=O)=O
Computed Properties
- Exact Mass: 259.09579
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 259.096
- Heavy Atom Count: 19
- Complexity: 374
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 98.2Ų
Experimental Properties
- LogP: 1.98650
- PSA: 98.21
- Refractive Index: 1.651
- Boiling Point: 518.6°Cat760mmHg
- Flash Point: 267.5°C
- Density: 1.38
1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)- Related Literature
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Cornelius J. O' Connor,David Sorrell,Yaw Sing Tan,Zhaochao Xu,Ashok R. Venkitaraman,Wenjun Wu,David R. Spring Org. Biomol. Chem., 2012,10, 2590-2593
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2. Reviews
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Emma Tait,Stephen P. Stanforth,Stephen Reed,John D. Perry,John R. Dean RSC Adv., 2015,5, 15494-15499
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Brian Murphy,Moza Aljabri,Aaleya Mohamed Ahmed,Gillian Murphy,Brian J. Hathaway,Mark E. Light,Thomas Geilbrich,Michael B. Hursthouse Dalton Trans., 2006, 357-367
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Long Chen,Xin-Yue Fang,Yun-Xiang Zou Org. Biomol. Chem., 2018,16, 951-956
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Elena L. Gromnitskaya,Igor V. Danilov,Fedor I. Zubkov,Vadim V. Brazhkin Phys. Chem. Chem. Phys., 2023,25, 16060-16064
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Wei Zhao,Chao Fu,Hanyi Gao,Yizhao Zhou,Caihong Yan,Yuli Yin,Rong Hu,Ben Zhong Tang Mater. Chem. Front., 2023,7, 6229-6235
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Eun Hye Jeong,Ji Hyun Ryu,Hansaem Jeong,Bora Jang,Ho Yeon Lee,Seonki Hong,Haeshin Lee,Hyukjin Lee Chem. Commun., 2014,50, 13616-13616
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Mindaugas Gedvilas,Simonas Indrišiūnas,Evaldas Stankevičius,Algirdas Selskis,Gediminas Račiukaitis Phys. Chem. Chem. Phys., 2018,20, 12166-12174
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